Cas no 2229353-12-0 (2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine
• CAS No: 2229353-12-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6437739
• PubChem ID: 165761698
• Update Time: 2025-10-29

2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine
• EN300-1779876
• 2229353-12-0

• Inchi： 1S/C13H18N2O/c1-15-7-6-14-9-12(15)11-4-2-3-10-5-8-16-13(10)11/h2-4,12,14H,5-9H2,1H3
• InChI Key： ZTODDZDOMTZZRC-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1CNCCN1C

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine

Introduction to 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine (CAS No: 2229353-12-0)

2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine, identified by the CAS number 2229353-12-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for drug discovery and development. The compound’s unique structural features, including a piperazine moiety linked to a dihydrobenzofuran ring, suggest promising interactions with biological targets, particularly in the realm of central nervous system (CNS) modulation.

The dihydro-1-benzofuran core of 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage with various enzymes and receptors. This moiety has been extensively studied in the development of therapeutic agents targeting neurological disorders, such as depression, anxiety, and cognitive impairments. The presence of the methylpiperazine group further enhances the compound’s potential as a bioactive molecule, contributing to its solubility and metabolic stability. These characteristics make it an attractive candidate for further exploration in preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine with high precision. Studies indicate that this compound may exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and serotonin reuptake transporters (SERT), which are critical targets in the treatment of mood disorders. The molecular interactions predicted by these models align well with experimental data from initial screening assays, suggesting that CAS No: 2229353-12-0 could be a lead compound for novel therapeutic interventions.

In the context of drug development, the synthesis of 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine has been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed for the efficient construction of its complex framework while minimizing side reactions. The use of chiral auxiliaries and asymmetric catalysis has enabled the preparation of enantiomerically pure forms of the compound, which is crucial for evaluating its stereochemical specificity in biological assays. These synthetic advancements underscore the compound’s feasibility for further pharmaceutical exploration.

Current research in medicinal chemistry emphasizes the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine exemplifies this trend by combining structural elements known to interact with diverse biological pathways. Preliminary pharmacological studies have shown promising results in animal models, where the compound demonstrated efficacy in reducing symptoms associated with neuroinflammation and cognitive dysfunction. These findings are particularly relevant given the rising prevalence of neurodegenerative diseases worldwide.

The potential therapeutic applications of CAS No: 2229353-12-0 extend beyond CNS disorders. Emerging evidence suggests that this compound may also exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating conditions involving oxidative stress and chronic inflammation. The benzofuran scaffold is known to possess inherent bioactivity, while the piperazine group enhances pharmacological activity by improving membrane permeability and binding affinity. This combination makes 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine a versatile molecule with broad therapeutic implications.

As interest in natural product-inspired drug design grows, compounds like 2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine continue to be scrutinized for their structural diversity and functional utility. The dihydrobenzofuran moiety is frequently found in bioactive natural products, suggesting that synthetic derivatives may inherit similar biological properties. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can rapidly screen libraries of analogs to identify lead compounds with enhanced efficacy and reduced toxicity.

The regulatory landscape for novel pharmaceuticals necessitates rigorous safety and efficacy testing before human clinical trials can commence. However, preliminary data from in vitro studies on CAS No: 2229353-12-0 have been encouraging, demonstrating low toxicity profiles at relevant concentrations. These findings provide a foundation for designing more comprehensive preclinical investigations aimed at validating its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds through late-stage development.

In conclusion,2-(2,3-dihydro-1-benzofuran-7-yl)-1-methylpiperazine (CAS No: 2229353-12-0) represents a promising entity in modern drug discovery due to its unique structural features and predicted biological activities. Its potential applications span multiple therapeutic areas, particularly those involving neurological dysfunction and chronic inflammation. With ongoing research efforts focused on optimizing synthesis routes and evaluating pharmacological profiles, this compound holds significant promise as a precursor for next-generation therapeutics aimed at addressing unmet medical needs.